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Compound of Interest

Compound Name: 6-Nitrophthalide

Cat. No.: B1346156

For researchers, scientists, and drug development professionals, 6-Nitrophthalide (CAS No.
610-93-5) is a versatile building block in organic synthesis, particularly for the development of
novel bioactive compounds and fluorescent probes. This technical guide provides an in-depth
overview of commercially available 6-Nitrophthalide, its chemical properties, and detailed
experimental protocols for its application in the synthesis of valuable derivatives.

Commercial Availability and Specifications

6-Nitrophthalide is readily available from several commercial chemical suppliers. The typical
purity offered is 295%, with some suppliers providing higher purity grades. It is generally
supplied as a white to pale yellow or cream-colored crystalline powder. Key specifications from
various suppliers are summarized in the table below for easy comparison.
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Core Applications and Synthetic Pathways

6-Nitrophthalide serves as a crucial intermediate in the synthesis of various organic
molecules, including fluorescent dyes and pharmaceuticals.[1] The presence of the electron-
withdrawing nitro group enhances the reactivity of the phthalide system, making it a valuable
precursor for further chemical transformations.[1]

A key synthetic route involves the reduction of the nitro group to an amine, yielding 6-
aminophthalide. This amino derivative can then be further modified to introduce desired
functionalities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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